Cas no 2137885-41-5 (1-3-(aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one)

• Product Name: 1-3-(aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one
• CAS No: 2137885-41-5
• MF: C₈H₁₅FN₂O
• MW: 174.215905427933
• MDL: MFCD31590169
• CID: 5609129
• PubChem ID: 165476132
• Update Time: 2025-06-23

1-3-(aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137885-41-5
• 1-[3-(aminomethyl)-3-fluoroazetidin-1-yl]butan-1-one
• EN300-843341
• 1-3-(aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one

• MDL： MFCD31590169
• Inchi： 1S/C8H15FN2O/c1-2-3-7(12)11-5-8(9,4-10)6-11/h2-6,10H2,1H3
• InChI Key： GEQCXDDGKMHCPJ-UHFFFAOYSA-N
• SMILES： FC1(CN)CN(C(CCC)=O)C1

Computed Properties

• Exact Mass: 174.11684127g/mol
• Monoisotopic Mass: 174.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-(aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one

Compound CAS No. 2137885-41-5: 1-3-(Aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one

The compound with CAS No. 2137885-41-5, commonly referred to as 1-3-(Aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique azetidine ring system, which is a four-membered ring containing one nitrogen atom, and its aminomethyl and fluoro substituents. The presence of these functional groups imparts distinct chemical properties, making this compound a valuable subject for both academic research and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of this compound, particularly in the context of its role as an intermediate in the synthesis of bioactive molecules. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and click chemistry, to efficiently construct this compound. These techniques not only enhance the yield but also improve the stereochemical control, which is crucial for applications in drug discovery.

The azetidine ring system in this compound is of particular interest due to its potential to act as a bioisostere for other heterocyclic structures. Bioisosteres are structural analogs that can mimic the pharmacophore of a target molecule, thereby offering opportunities for drug optimization. In this case, the azetidine ring has been shown to exhibit favorable pharmacokinetic properties, including enhanced solubility and improved permeability across biological membranes.

One of the most promising aspects of 1-3-(Aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one is its potential as a lead compound in the development of novel therapeutics. Preclinical studies have demonstrated that this compound exhibits modest inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). While the activity is not yet sufficient for therapeutic use, these findings underscore the need for further optimization through medicinal chemistry approaches.

Another area of active research involves the exploration of this compound's intermolecular interactions and its ability to form stable complexes with biological targets. Computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies have revealed that the aminomethyl group plays a critical role in mediating hydrogen bonding interactions, while the fluoro substituent contributes to hydrophobic interactions.

In terms of synthesis, researchers have developed innovative routes to construct this compound, leveraging modern synthetic techniques such as metal-catalyzed cross-coupling reactions and ring-closing metathesis. These methods not only simplify the synthesis process but also enable access to enantiomerically pure forms of the compound, which are essential for studying stereochemical effects in biological systems.

The application of green chemistry principles has also been explored in the synthesis of this compound. By employing environmentally friendly solvents and catalysts, researchers have successfully reduced the environmental footprint associated with its production. This aligns with growing industry trends toward sustainable chemical practices.

Looking ahead, the potential applications of 1-3-(Aminomethyl)-3-fluoroazetidin-1-ylbutan-1-one extend beyond its current role as a research tool. Its unique structural features make it a candidate for further exploration in areas such as antiviral drug development, where small molecules with specific structural motifs are often sought after for their ability to inhibit viral replication.

In conclusion, CAS No. 2137885-41-5 represents a fascinating example of how modern organic chemistry can yield compounds with intricate structures and diverse functional groups. Its properties make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its chemical behavior and biological activity, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems.